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This technical guide provides an in-depth overview of the initial studies on the efficacy of the
Sustained-Penetrating and Effector-delivering-Conjugate (SPACE) peptide. The SPACE
peptide is a novel skin-penetrating peptide identified through phage display, designed to
facilitate the topical and transdermal delivery of a wide range of cargo molecules, from small
molecules to large macromolecules like siRNA and proteins.[1] This document summarizes key
guantitative data, details experimental protocols from foundational studies, and visualizes the

proposed mechanisms and workflows.

Core Efficacy Data

Initial research has demonstrated the potential of the SPACE peptide to significantly enhance
the delivery of various molecules into the skin. The following tables summarize the key
guantitative findings from these studies.

Table 1: Enhanced Delivery of siRNA via SPACE Peptide Formulations
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Table 2: Enhanced Penetration of Hyaluronic Acid (HA) via SPACE Peptide Formulations
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Table 3: Physicochemical and Safety Profile of SPACE Peptide
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Mechanism of Action: A Transcellular Pathway

The primary mechanism by which the SPACE peptide enhances skin penetration is through a

transcellular pathway. Unlike methods that disrupt the skin's lipid barrier, the SPACE peptide

interacts with keratin, a major protein component of corneocytes. This interaction is believed to

induce conformational changes in the protein's secondary structure, thereby enhancing the

partitioning of the peptide and its conjugated cargo into the keratin-rich corneocytes. This

facilitates movement across the stratum corneum and into the deeper layers of the epidermis

and dermis. Studies have shown that the peptide has a high affinity for keratin and

corneocytes. The cellular uptake into keratinocytes, fibroblasts, and endothelial cells is thought

to occur via macropinocytosis.
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Proposed mechanism of SPACE peptide-mediated transcellular transport.

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of these initial findings.
The following sections outline the key experimental protocols.

In Vitro Cytotoxicity Assessment: MTT Assay

This protocol is used to assess the effect of the SPACE peptide on the viability of human
epidermal keratinocytes (HEKa).

o Cell Seeding: HEKa cells are seeded in 96-well microplates at a density of 5,000 cells per
well.

e Cell Culture: The cells are cultured until they reach approximately 80% confluency.
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Incubation with SPACE Peptide: The culture medium is replaced with 150 pL of media
containing the SPACE peptide at various concentrations (e.g., 1.25, 2.5, 5, and 10 mg/mL).
A negative control of media only is also included.

Incubation Periods: The cells are incubated for different time periods, such as 1, 4, and 12
hours.

MTT Assay: Following incubation, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) reagent is added to each well, and the plates are incubated to
allow for the formation of formazan crystals.

Data Analysis: The formazan crystals are solubilized, and the absorbance is measured to
determine cell viability relative to the control.

In Vivo siRNA Knockdown Studies in BALB/c Mice

This protocol details the topical application of SPACE peptide-siRNA formulations to assess
gene knockdown in the skin of mice.

Animal Preparation: Female BALB/c mice are anesthetized. The back skin is shaved, and a
cylinder with a defined exposure area (e.g., 1.8 cm?) is attached to the shaved area.

Topical Application: 200 pL of the test solution (e.g., DOTAP-SES containing GAPDH-sIRNA)
is applied within the cylinder and spread evenly over the exposed skin.

Incubation: The formulation is allowed to incubate with the skin for a specified period,
typically 6 hours, while the animals are kept under light anesthesia.

Tissue Collection and Analysis: After the incubation period, the animals are euthanized, and
the treated skin tissue is excised for analysis of protein or mRNA levels to determine the
extent of gene knockdown.
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Experimental workflows for in vitro and in vivo efficacy studies.

Preparation of SPACE-Ethosomal System (SES) for
Hyaluronic Acid Delivery

This protocol outlines the formulation of a lipid-based carrier system incorporating the SPACE
peptide.

e Conjugation of SPACE Peptide to Lipid: A solution of SPACE peptide in PBS (pH 8.0) is
incubated with a solution of POPE-NHS (1-palmitoyl-2-oleoyl-sn-glycero-3-
phosphoethanolamine-N-hydroxysuccinimide) in ethanol. The conjugation efficiency is
determined using the TNBS (2,4,6-trinitrobenzene sulfonic acid) method, which reacts with
primary amino groups.

o Preparation of Ethosomes: The ethosomal carrier system, with a diameter of approximately
110 nm, is prepared to encapsulate hyaluronic acid.

 Incorporation of Conjugate: The SPACE peptide-POPE conjugate is incorporated into the
ethosome formulation. Unconjugated SPACE peptide is typically not removed.

« In Vitro Skin Penetration Studies: The penetration of HA from the SES formulation is
assessed using porcine or human skin in Franz diffusion cells over a 24-hour period.
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 In Vivo Skin Penetration Studies: The SES formulation is applied topically to SKH1 hairless
mice to confirm dermal penetration and assess enhancement compared to a PBS control.

Conclusion and Future Directions

The initial studies on the SPACE peptide have established it as a promising and safe enhancer
for the topical delivery of macromolecules. Its mechanism of action, which involves interacting
with skin proteins rather than disrupting the lipid barrier, makes it an attractive candidate for
dermatological and cosmetic applications. Future research should focus on further elucidating
the precise molecular interactions with keratin, optimizing formulation characteristics for a wider
range of cargo molecules, and exploring its efficacy in various disease models. The
combination of the SPACE peptide with other delivery technologies, such as ethosomes, has
already demonstrated synergistic effects and represents a promising avenue for continued
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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